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Compound of Interest

Compound Name: Z-Phe-OBzl

CAS No.: 60398-41-6

Cat. No.: B558239 Get Quote

Abstract
This technical guide provides a rigorous operational framework for the safe handling, storage,

and experimental utilization of N-Carbobenzyloxy-L-phenylalanine benzyl ester (Z-Phe-OBzl).
While often categorized generically alongside other amino acid derivatives, Z-Phe-OBzl
possesses specific physicochemical properties—hydrophobicity and ester-linkage sensitivity—

that mandate precise handling protocols to ensure experimental reproducibility and personnel

safety. This document synthesizes chemical safety data with field-proven laboratory workflows,

focusing on its application as a chromogenic substrate in enzymatic assays (specifically

chymotrypsin) and peptide synthesis.

Section 1: Chemical Identity & Physicochemical
Profile
Understanding the molecular architecture of Z-Phe-OBzl is the first step in establishing a safe

handling protocol. The compound features two key protecting groups that dictate its solubility

and reactivity profile.
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Parameter Detail

Chemical Name N-Carbobenzyloxy-L-phenylalanine benzyl ester

Common Abbreviations Z-Phe-OBzl, Cbz-Phe-OBzl

CAS Number
60379-01-3 (Distinct from Z-Phe-OH: 1161-13-

3)

Molecular Formula C₂₄H₂₃NO₄

Molecular Weight 389.45 g/mol

Physical State White to off-white crystalline powder

Solubility
Insoluble in water; Soluble in DMSO, DMF,

Methanol, Ethanol, Chloroform

Structural Reactivity Map
The following diagram illustrates the functional zones of Z-Phe-OBzl, highlighting areas

susceptible to chemical degradation or enzymatic cleavage.

Reactivity Context

Z-Group (Cbz)
(Acid/Base Stable, H2 Labile)

L-Phenylalanine Core
(Hydrophobic Side Chain)

Amide Bond
(Protease Resistant) Benzyl Ester (OBzl)
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Figure 1: Structural Reactivity Map of Z-Phe-OBzl. The Benzyl Ester moiety is the primary site

of action for both enzymatic assays and potential degradation.
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Section 2: Hazard Identification & Toxicology
While specific toxicological data for CAS 60379-01-3 is limited compared to bulk commodity

chemicals, it must be handled as a hazardous bioactive substance. The structural similarity to

other benzyl-protected amino acids warrants a conservative safety classification.

GHS Classification (Inferred)
Based on the chemical class of protected amino acid esters.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Specific Toxicology Risks
Inhalation Sensitization: As a fine powder, Z-Phe-OBzl can become airborne. Inhalation of

amino acid derivatives can trigger mucosal irritation.

Hydrolysis Products: Upon contact with mucosal surfaces (eyes/lungs), the ester may

hydrolyze to release Benzyl Alcohol (an irritant) and Z-Phenylalanine.

Bioactivity: As a protease substrate, accidental systemic absorption could theoretically

interfere with endogenous proteolytic pathways, though the risk is low due to rapid

metabolism.
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Section 3: Strategic Handling & Storage Protocols
To maintain the integrity of Z-Phe-OBzl (preventing premature hydrolysis) and ensure user

safety, the following storage and handling hierarchy must be implemented.

Storage Hierarchy
Condition Requirement Rationale

Temperature
-20°C (Long-term) / 2-8°C

(Active use)

Retards spontaneous ester

hydrolysis and oxidation.

Atmosphere Inert Gas (Argon/Nitrogen)
Prevents moisture absorption;

esters are hygroscopic.

Container Amber Glass or Foil-Wrapped

Protects from UV degradation

(benzyl groups can be

photosensitive).

Desiccation Required
Moisture is the primary enemy

of ester stability.

Engineering Controls
Weighing: Must be performed inside a Chemical Fume Hood or a Powder Containment

Enclosure. Static electricity can disperse the light powder; use an anti-static gun if available.

Solvent Handling: When dissolving in DMSO or Methanol, use glass pipettes. Some plastics

may leach plasticizers when in contact with concentrated organic solvents used for stock

solutions.

Section 4: Operational Workflows (Protocols)
Protocol A: Preparation of Stable Stock Solutions
Objective: Create a precipitate-free stock solution for enzymatic assays.

Reagents:

Z-Phe-OBzl powder[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b558239?utm_src=pdf-body
https://www.benchchem.com/product/b558239?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5408759.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl Sulfoxide (DMSO), Anhydrous (Grade ≥99.9%)

Methanol (HPLC Grade) - Optional alternative

Procedure:

Calculate: Determine the mass required for a 10 mM - 100 mM stock.

Example: To make 1 mL of 50 mM stock, weigh 19.47 mg of Z-Phe-OBzl.

Weigh: Weigh the powder into a 1.5 mL amber microcentrifuge tube.

Solubilize: Add fresh anhydrous DMSO.

Critical Step: Do not use water or buffer at this stage.[4] The compound will precipitate

immediately.

Vortex: Vortex vigorously for 30 seconds until fully dissolved.

Inspect: Hold against light to check for undissolved crystals.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Protocol B: Chymotrypsin Activity Assay
Objective: Use Z-Phe-OBzl as a chromogenic substrate to measure chymotrypsin activity. The

cleavage of the benzyl ester results in a spectral shift.

Principle:

Workflow Diagram:
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Figure 2: Operational workflow for Chymotrypsin kinetic assay using Z-Phe-OBzl.

Step-by-Step Procedure:

Buffer Prep: Prepare 80 mM Tris-HCl buffer (pH 7.8) containing 100 mM CaCl₂.[5] Calcium is

essential for chymotrypsin stability.

Blank Setup: In a quartz cuvette (glass absorbs UV), add 2.9 mL of Buffer.

Substrate Addition: Add 30 µL of Z-Phe-OBzl stock (from Protocol A). Mix by inversion.

Note: Ensure no precipitation occurs. If cloudy, reduce substrate concentration.
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Baseline: Place in spectrophotometer and record baseline at 256 nm.

Reaction Start: Add 10-50 µL of Chymotrypsin enzyme solution.

Measurement: Immediately record the change in absorbance (

) over 2-5 minutes.

Calculation: Use the extinction coefficient (approx.

for the ester vs acid difference) to calculate activity.[6]

Protocol C: Waste Disposal & Spill Management
Spills (Solid): Do not sweep dry dust. Dampen with a paper towel soaked in ethanol to

prevent airborne dispersion, then wipe up. Place in a sealed bag.

Spills (Liquid): Absorb with vermiculite or sand.

Disposal:

Unused Solid: Must be disposed of as Hazardous Chemical Waste (Solid).

Assay Waste: Solutions containing DMSO/Methanol and biologicals should be treated as

Mixed Chemical/Biological Waste. Do not pour down the drain due to the organic solvent

content and potential ecotoxicity of benzyl derivatives.

Section 5: Emergency Response
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Scenario Immediate Action

Eye Contact

Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.[4] Seek

medical attention (Benzyl esters can cause

corneal damage).

Skin Contact
Wash with copious soap and water.[4] If irritation

persists (redness/itching), consult a physician.

Inhalation
Move person to fresh air.[4] If breathing is

difficult, administer oxygen.

Ingestion
Rinse mouth. Do NOT induce vomiting. Contact

Poison Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. N-Cbz-L-Phenylalanine | 1161-13-3 [chemicalbook.com]

4. peptide.com [peptide.com]

5. rsc.org [rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.benchchem.com/product/b558239?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7016068
https://www.benchchem.com/product/b558239?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pid_Seven8012-n-cbz-l-phenylalanine.html
https://www.sigmaaldrich.com/TW/zh/sds/sial/229164
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5408759.htm
https://www.peptide.com/custdocs/MSDS%20AHF104%20H-Phe-OBzl%20HCl.pdf
https://www.rsc.org/suppdata/fo/c3/c3fo60702j/c3fo60702j1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Chymotrypsin - Assay | Worthington Biochemical [worthington-biochem.com]
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[https://www.benchchem.com/product/b558239#z-phe-obzl-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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